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Compound of Interest

Chloro-N,N-dimethylpropylamine
Compound Name:

hydrochloride
CAS No.: 29158-33-6
Cat. No.: B15176535

Get Quote

Executive Summary

3-Dimethylaminopropy! chloride hydrochloride (DMPC[1][2][3][4][5][6][7]-HCI, CAS: 5407-04-5)
is a critical alkylating agent employed in the synthesis of phenothiazines, antidepressants (e.g.,
Chlorpromazine, Imipramine), and agrochemicals.[1][2] As a hydrochloride salt of a tertiary
amine, its solubility behavior is governed by high lattice energy and ionic interactions, making it
highly soluble in water and polar protic solvents while remaining virtually insoluble in non-polar
hydrocarbons.[2]

This guide provides a definitive analysis of the solubility landscape of DMPC-HCI, supported by
thermodynamic principles and practical protocols for recrystallization and reaction solvent
selection.[2] It also addresses the critical stability risks associated with solvation—specifically

the formation of the reactive azetidinium ion.[2]

Physicochemical Profile
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Property Specification

) 3-Chloro-N,N-dimethylpropan-1-amine
Chemical Name

hydrochloride
Molecular Formula CsH12CIN[1][2][4][5][8][9][10] - HCI
Molecular Weight 158.07 g/mol
Appearance White to off-white crystalline powder
Melting Point 187-190 °C (lit.)[1][2][3]
Hygroscopicity High (Deliquescent in high humidity)
pKa ~9.0-10.0 (Amine conjugate acid)

Solubility Landscape

The solubility of DMPC-HCI follows the "like dissolves like" principle, but with specific nuances
due to the chloride counter-ion which creates a tight ionic lattice.[2]

Quantitative & Qualitative Solubility Data

The following table synthesizes data from technical specifications and synthetic protocols.
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Solubility Estimated
Solvent Class Solvent . o Notes
Rating Solubility
Exothermic
dissolution;
Polar Protic Water Very High >2000 g/L stable at
neutral/acidic pH.
[11[2]
Primary solvent
for reactions;
Methanol High Soluble good for low-
temp handling.[1]
[2]
Preferred
Ethanol High Soluble recrystallization
solvent.
Solubility
Sparingly increases
Isopropanol Moderate o ]
Soluble significantly with
heat.[1][2]
Used for
_ _ nucleophilic
Polar Aprotic DMF Very High Soluble o
substitution
reactions.[1][2]
Useful for
) biological
DMSO High Soluble o
assays; difficult
to remove.[1][2]
Often used to
Sparingly wash filter cakes
Acetone Low
Soluble to remove
impurities.[1][2]
Chlorinated Chloroform Low/Very Low <10g/L "Very slightly

soluble" [Source
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1.6].[1][2] Used
as a reaction
medium for
synthesis of the
salt, but the salt

precipitates out.

[2]

Used to wash

crude product;
DCM Very Low Insoluble removes non-

polar impurities.

[1][2]

Excellent anti-

solvent for
Non-Polar Toluene Insoluble <0.1¢g/L S

precipitation.[1]

[2]

Standard anti-

solvent for
Diethyl Ether Insoluble ~0g/L o )

maximizing yield.

[1][2]

Used for
Hexane Insoluble ~0 g/L washing/trituratio
n.[1][2]

Thermodynamic Drivers

» Enthalpy of Solvation: Dissolution in water and lower alcohols is exothermic due to strong
ion-dipole interactions overcoming the lattice energy.[1][2]

o Entropy Effect: In non-polar solvents (e.g., Toluene), the entropy gain is insufficient to break
the ionic lattice, resulting in near-zero solubility.[1][2] This property is exploited in the
synthesis of DMPC[2][4]-HCI, where the reaction is often conducted in toluene/chloroform so
the product precipitates immediately upon formation.[2]
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Stability & Handling in Solution

CRITICAL WARNING: While DMPC-HClI is stable in its dry salt form, its behavior in solution is
pH-dependent.[1][2]

The Azetidinium Risk

In the presence of a base (or even in unbuffered water if the pH drifts), the free base (3-
dimethylaminopropyl chloride) is generated.[1][2] This free base is chemically unstable and
undergoes rapid intramolecular cyclization to form the 1,1-dimethylazetidinium ion.[1][2] This
species is a potent alkylating agent and is responsible for the mutagenic properties associated
with this class of compounds.[2][11]

» Acidic/Neutral Solution: The amine is protonated (
), preventing the lone pair from attacking the carbon bearing the chlorine.[2] STABLE.
e Basic Solution: The amine is deprotonated (

), allowing the lone pair to perform an intramolecular

attack, displacing the chloride.[2] UNSTABLE.

+ Base (OH-) Intramolecular
DMPC-HCI (Salt) Deprotonation > Free Base Cyclization (Fast) > 1,1-Dimethylazetidinium lon
(Stable) @t Acid (H) | (Unstable Intermediate) (Reactive/Toxic)

Click to download full resolution via product page

Caption: Stability pathway of DMPC-HCI. The salt must be maintained to prevent cyclization.[1]
[2]

Experimental Protocols
Protocol A: Recrystallization (Purification)

Objective: To purify technical grade DMPC-HCI using a solvent/anti-solvent system or thermal
gradient.[2]

Solvent System: Ethanol (Solvent) / Diethyl Ether (Anti-solvent) OR Pure Ethanol.[2]
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 Dissolution:
o Place 10 g of crude DMPC-HCI in a round-bottom flask.
o Add absolute ethanol (approx. 30-50 mL) and heat to reflux (78 °C) until fully dissolved.

o Note: If insoluble particulates remain, filter the hot solution rapidly through a pre-heated

glass frit.
o Crystallization:
o Allow the solution to cool slowly to room temperature.[2]

o For higher yield (but potentially lower purity), add diethyl ether dropwise until slight
turbidity is observed, then cool to 4 °C.[2]

* Isolation:
o Filter the crystals under nitrogen (to prevent moisture absorption).[2]
o Wash the cake with cold 1:1 Ethanol/Ether or pure cold Acetone.[2]
e Drying:
o Dry in a vacuum oven at 40 °C over

or silica gel.

Protocol B: Solvent Selection for Reaction

When using DMPC-HCI as a reagent (e.g., for alkylation), the choice of solvent dictates
whether the reaction proceeds as a heterogeneous slurry or a homogeneous solution.[2]
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Select Reaction Solvent

Is the target reaction
Homogeneous or Heterogeneous?

Homogeneous Heterogeneous
(Reagent Dissolved) (Reagent Suspended)

Use Polar Apraotic: Use Non-Polar/Low Polarity:
DMF or DMSO Toluene, Dioxane, or MEK

Note: High solubility. N

Requires extractive workup
to remove solvent.

Note: Phase Transfer Catalyst (PTC)
often required (e.g., TBAB).

Click to download full resolution via product page

Caption: Decision matrix for selecting reaction solvents based on DMPC-HCI solubility.[1][2][3]
[4][11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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